molecular formula C11H13N3O5 B8606786 3-[2-Azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid

3-[2-Azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid

Cat. No.: B8606786
M. Wt: 267.24 g/mol
InChI Key: ZRCRIXHIOXHRDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[2-Azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid is a useful research compound. Its molecular formula is C11H13N3O5 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13N3O5

Molecular Weight

267.24 g/mol

IUPAC Name

3-[2-azido-2-(2-hydroxyethoxy)ethoxy]benzoic acid

InChI

InChI=1S/C11H13N3O5/c12-14-13-10(18-5-4-15)7-19-9-3-1-2-8(6-9)11(16)17/h1-3,6,10,15H,4-5,7H2,(H,16,17)

InChI Key

ZRCRIXHIOXHRDG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OCC(N=[N+]=[N-])OCCO)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-[2-Azido-2-(2-hydroxy-ethoxy)-ethoxy]-benzoic acid ethyl ester (1.34 g, 4.55 mmol) was stirred with 4 M aqueous sodium hydroxide (11.4 ml, 45.5 mmol) and ethanol (11.4 ml) at room temperature. After 3 hrs, all the solvents were removed under reduced pressure and the residue was dissolved in 50 ml water. The solution was acidified with 1 N HCl to pH 2 and then extracted with DCM (3×50 ml). All the DCM extracts were combined, dried over MgSO4 and evaporated under reduced pressure. The title compound was obtained as a colourless solid (1.2 g, 98.7%). ES-MS, m/z 265.85 (M−1).
Name
3-[2-Azido-2-(2-hydroxy-ethoxy)-ethoxy]-benzoic acid ethyl ester
Quantity
1.34 g
Type
reactant
Reaction Step One
Quantity
11.4 mL
Type
reactant
Reaction Step One
Quantity
11.4 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.